Cas no 2171611-15-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid
• CAS No: 2171611-15-5
• MF: C₂₁H₁₉F₃N₂O₆
• MW: 452.380576372147
• CID: 5937200
• PubChem ID: 165514462
• Update Time: 2025-06-13

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2,2,2-trifluoroethoxy)carbamoyl]propanoic acid
• EN300-1503546
• 2171611-15-5

• Inchi： 1S/C21H19F3N2O6/c22-21(23,24)11-32-26-19(29)17(9-18(27)28)25-20(30)31-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： IXWWHJVLYPKGEO-UHFFFAOYSA-N
• SMILES： FC(CONC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 452.11952082g/mol
• Monoisotopic Mass: 452.11952082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic Acid (CAS No. 2171611-15-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171611-15-5, features a complex molecular structure that includes a fluorenyl moiety and a trifluoroethoxy group, making it a promising candidate for various biological applications. The presence of these functional groups not only contributes to its unique chemical properties but also opens up numerous possibilities for its use in drug development and research.

The fluorenyl group, a prominent feature in many pharmaceutical intermediates, is known for its stability and luminescent properties. These characteristics make it particularly useful in the development of probes and sensors for biochemical assays. Additionally, the methoxycarbonyl and carbamoyl groups in the molecule contribute to its versatility, allowing for further functionalization and modification. This flexibility is crucial in medicinal chemistry, where compounds often need to be tailored to specific biological targets.

The trifluoroethoxy group adds another layer of complexity to the compound's behavior. Fluorinated compounds are widely used in pharmaceuticals due to their enhanced metabolic stability and improved binding affinity to biological targets. In particular, the 2,2,2-trifluoroethoxy group can influence the compound's solubility and pharmacokinetic properties, making it an attractive moiety for drug design. These attributes have led to increased interest in compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid for use in preclinical and clinical studies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The unique structural features of CAS No. 2171611-15-5 make it a valuable tool in this endeavor. For instance, studies have shown that fluorenylmethoxycarbonyl (Fmoc) protected amino acids are essential in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides and proteins. The incorporation of such protecting groups ensures high yields and purity during synthesis.

The carbamoylpropanoic acid moiety in the compound's structure suggests potential applications in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. The presence of both carbamoyl and amino groups provides multiple sites for chemical modification, enabling researchers to fine-tune the properties of these molecules for specific applications.

Recent advancements in computational chemistry have also facilitated the design and optimization of compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid. Molecular modeling techniques can predict how these compounds will interact with biological targets at the atomic level. This information is crucial for understanding their mechanism of action and for guiding further modifications to enhance their therapeutic potential. Such computational approaches are increasingly being integrated into drug discovery pipelines, accelerating the development of new treatments.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoroethoxy group, in particular, has been shown to improve oral bioavailability and metabolic stability. These benefits are particularly relevant in the context of developing small molecule drugs that must withstand the rigors of biological systems. The use of CAS No. 2171611-15-5 as a building block or intermediate could therefore lead to significant advancements in drug design.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)carbamoylpropanoic acid is a multifaceted compound with considerable potential in pharmaceutical research and development. Its unique structural features make it suitable for various applications, from peptide synthesis to drug discovery. As research continues to uncover new ways to leverage fluorinated compounds like this one, we can expect further innovations that will benefit patients worldwide.